Cas no 109358-47-6 (Boc-Leu-Lys-Arg-AMC hydrochloride salt)

• Product Name: Boc-Leu-Lys-Arg-AMC hydrochloride salt
• CAS No: 109358-47-6
• MF: C₃₃H₅₂N₈O₇
• MW: 672.81538772583
• CID: 128394
• PubChem ID: 90663055
• Update Time: 2025-11-01

Boc-Leu-Lys-Arg-AMC hydrochloride salt Chemical and Physical Properties

Names and Identifiers

• L-Argininamide,N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl-L-lysyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-
• Boc-Leu-Lys-Arg-AMC
• BOC-LEU-LYS-ARG-AMC HYDROCHLORIDE SALT
• L-Argininamide,N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl-L-lysyl-N-(4-methyl-2-oxo-2H-1-benzop...
• BOC-LEU-LYS-ARG-MCA
• N-T-boc-leu-lys-arg 7-amido-4-*methylcoumarin hyd
• T-BUTYLOXYCARBONYL-L-LEUCYL-L-LYSYL-L-ARGININE 4-METHYLCOUMARYL-7-AMIDE
• HY-P4312
• tert-butyl N-[(2S)-1-[[(2S)-6-amino-1-[[(2S)-5-(diaminomethylideneamino)-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]carbamate
• tert-butyl ((S)-1-(((S)-6-amino-1-(((S)-5-guanidino-1-((4-methyl-2-oxo-2H-chromen-7-yl)amino)-1-oxopentan-2-yl)amino)-1-oxohexan-2-yl)amino)-4-methyl-1-oxopentan-2-yl)carbamate
• CHEMBL3142582
• CS-0653485
• tert-butyl (S)-1-((S)-6-amino-1-((S)-5-guanidino-1-(4-methyl-2-oxo-2H-chromen-7-ylamino)-1-oxopentan-2-ylamino)-1-oxohexan-2-ylamino)-4-methyl-1-oxopentan-2-ylcarbamate
• 109358-47-6
• DTXSID401111490
• N-[(1,1-Dimethylethoxy)carbonyl]-L-leucyl-L-lysyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-L-argininamide
• Boc-Leu-Lys-Arg-AMC hydrochloride salt

• Inchi： 1S/C33H52N8O7/c1-19(2)16-25(41-32(46)48-33(4,5)6)30(45)40-23(10-7-8-14-34)29(44)39-24(11-9-15-37-31(35)36)28(43)38-21-12-13-22-20(3)17-27(42)47-26(22)18-21/h12-13,17-19,23-25H,7-11,14-16,34H2,1-6H3,(H,38,43)(H,39,44)(H,40,45)(H,41,46)(H4,35,36,37)/t23-,24-,25-/m0/s1
• InChI Key： RRHPIUJOSIJECH-SDHOMARFSA-N
• SMILES： O=C([C@H](CC(C)C)NC(=O)OC(C)(C)C)N[C@H](C(N[C@H](C(NC1=CC=C2C(C)=CC(=O)OC2=C1)=O)CCC/N=C(\N)/N)=O)CCCCN

Computed Properties

• Exact Mass: 672.39600
• Monoisotopic Mass: 672.39589603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 48
• Rotatable Bond Count: 24
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 242Ų

Experimental Properties

• PSA: 243.76000
• LogP: 5.47810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Boc-Leu-Lys-Arg-AMC hydrochloride salt

Introduction to Boc-Leu-Lys-Arg-AMC Hydrochloride Salt (CAS No. 109358-47-6)

The compound Boc-Leu-Lys-Arg-AMC hydrochloride salt, with the chemical abstracts service number CAS No. 109358-47-6, is a critically important molecule in the field of pharmaceutical research and biotechnology. This peptidomimetic derivative has garnered significant attention due to its unique structural and functional properties, which make it a valuable tool in various biochemical and biomedical applications.

In recent years, the development of novel peptide-based therapeutics has seen remarkable advancements, largely driven by the need for more effective and targeted treatments for a wide range of diseases. Among these peptides, Boc-Leu-Lys-Arg-AMC hydrochloride salt stands out as a promising candidate due to its ability to modulate biological pathways and interact with specific targets. The Boc (tert-butoxycarbonyl) group in its structure enhances stability, making it easier to handle and purify, while the AMC (7-amino-4-methylcoumarin) moiety serves as a fluorescent reporter group, facilitating real-time monitoring of peptide interactions and activities.

The sequence Leu-Lys-Arg is particularly noteworthy, as it corresponds to a motif commonly found in natural peptides that exhibit potent biological activities. Leucine (Leu) contributes to the structural integrity of the peptide, lysine (Lys) provides a positively charged residue that can interact with negatively charged biomolecules, and arginine (Arg) is known for its ability to form stable salt bridges and hydrogen bonds, enhancing the overall stability of the peptide conformation. These properties make Boc-Leu-Lys-Arg-AMC hydrochloride salt an excellent candidate for use in drug discovery and development.

Recent studies have highlighted the potential of this compound in various therapeutic contexts. For instance, research has demonstrated its efficacy in inhibiting protease activity, which is crucial for treating conditions such as cancer and inflammation. Proteases play a key role in many pathological processes, and by targeting these enzymes, Boc-Leu-Lys-Arg-AMC hydrochloride salt can help modulate disease progression. Additionally, its fluorescent properties have been exploited in high-throughput screening assays to identify novel inhibitors and activators of biological pathways.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for in vitro and in vivo studies. This improved solubility is particularly important for pharmaceutical applications, where bioavailability and pharmacokinetic profiles are critical factors. The stability provided by the Boc group ensures that the compound remains intact during storage and handling, further contributing to its utility in research settings.

In the realm of drug development, Boc-Leu-Lys-Arg-AMC hydrochloride salt has been used as a scaffold for designing more complex peptidomimetics with enhanced pharmacological properties. By modifying specific residues or introducing additional functional groups, researchers can fine-tune the activity and selectivity of these peptides. This flexibility makes them valuable tools for developing targeted therapies that can interact with specific biological targets without affecting other systems.

The use of fluorescent reporters like AMC has revolutionized the way researchers study peptide-protein interactions. By monitoring changes in fluorescence intensity or wavelength upon binding, scientists can gain insights into the kinetics and thermodynamics of these interactions. This information is crucial for understanding how peptides function at the molecular level and for optimizing their design for therapeutic applications.

The growing interest in peptidomimetics as therapeutic agents underscores the importance of compounds like Boc-Leu-Lys-Arg-AMC hydrochloride salt. As our understanding of biological systems continues to expand, so does the need for innovative tools to study and modulate these systems. Peptidomimetics offer a unique combination of biological activity and synthetic accessibility, making them ideal candidates for future therapeutics.

In conclusion, Boc-Leu-Lys-Arg-AMC hydrochloride salt (CAS No. 109358-47-6) is a multifaceted compound with significant potential in pharmaceutical research and biotechnology. Its unique structural features, combined with its stability and solubility characteristics, make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance is likely to grow even further.